(-)-Nicotine-[methyl-3H]
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Description
(-)-Nicotine-[methyl-3H] is a radioactive compound that is widely used in scientific research to investigate the biochemical and physiological effects of nicotine. Nicotine is an alkaloid that is found in tobacco leaves and is responsible for the addictive properties of tobacco products. The use of (-)-Nicotine-[methyl-3H] allows researchers to study the mechanisms of action of nicotine at a molecular level and to investigate the effects of nicotine on various biological systems.
Scientific Research Applications
Radioligand Applications
Specificity for Nicotinic Acetylcholine Receptors : The binding of radioligands like [3H]N-methyl-carbamylcholine ([3H]methyl-carbachol) to rat cerebral cortex membranes demonstrates specificity for nicotinic acetylcholine sites. Such radioligands are crucial for studying neuronal nicotinic receptors, offering stability and high selectivity (Boksa & Quirion, 1987).
Analysis of Nicotinic Receptor Distribution : [3H]Methylcarbamylcholine has been used to study brain nicotinic receptors. The binding characteristics of this radioligand offer insights into the functional and chemical differences of these receptors compared to peripheral nicotinic cholinergic receptors (Abood & Grassi, 1986).
Metabolic and Transport Mechanisms
Insights into Nicotine Transport : Research indicates the involvement of carriers like the H+/Organic Cation Antiporter in nicotine transport in liver tissues. Understanding this mechanism is crucial for comprehending nicotine elimination from the body (Tega et al., 2015).
Vacuolar Sequestration in Plants : Studies on tobacco roots suggest the role of multidrug and toxic compound extrusion-type transporters in the vacuolar sequestration of nicotine. This research is essential for understanding nicotine metabolism in plants (Shoji et al., 2008).
Pharmacological Research
Understanding Drug-Drug Interactions : Research on the metabolism of nicotine and tobacco-specific nitrosamines like NNK informs about potential drug-drug interactions and the role of enzymes like cytochrome P450 in nicotine clearance (Trushin & Hecht, 1999).
Potential Therapeutic Uses : Nicotine analogs and derivatives are being investigated for potential therapeutic applications in disorders such as Alzheimer's, Parkinson's disease, and schizophrenia. This research highlights the multifaceted nature of nicotine and its derivatives (Perkins et al., 1996).
properties
IUPAC Name |
3-[(2S)-1-(tritiomethyl)pyrrolidin-2-yl]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1/i1T |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNICXCGAKADSCV-ZCPMIHGASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1C2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[3H]CN1CCC[C@H]1C2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(-)-Nicotine-[methyl-3H] |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.